molecular formula C8H9FN2O B8416554 5-Ethyl-3-fluoropicolinamide

5-Ethyl-3-fluoropicolinamide

Cat. No.: B8416554
M. Wt: 168.17 g/mol
InChI Key: XOHQPMMEKKAPEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethyl-3-fluoropicolinamide is a useful research compound. Its molecular formula is C8H9FN2O and its molecular weight is 168.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9FN2O

Molecular Weight

168.17 g/mol

IUPAC Name

5-ethyl-3-fluoropyridine-2-carboxamide

InChI

InChI=1S/C8H9FN2O/c1-2-5-3-6(9)7(8(10)12)11-4-5/h3-4H,2H2,1H3,(H2,10,12)

InChI Key

XOHQPMMEKKAPEQ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(N=C1)C(=O)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-3-fluoropicolinonitrile (1.0 g, 5 mmol), Pd(dppf)Cl2 (82 mg, 0.1 mmol) and cesium carbonate (3.26, 10 mmol) in THF (20 mL) was degassed with N2. After addition of a solution of triethylborane (1.0 M THF, 10 mL), the mixture was heated at 65° C. for 5 h. The mixture was cooled down to room temperature, and then further cooled down in an ice bath. Into the mixture was added a solution of NaOH (1.2 g) in 20 mL of H2O, followed by H2O2 (30% aqueous 7 mL). The mixture was stirred at 0° C. for 30 min and extracted with ether (4×). The organic layer was washed with brine and dried (MgSO4), and concentrated. The product 5-ethyl-3-fluoropicolinamide (370 mg) was obtained from silica gel chromatography (elution with 0-40% EtOAc/Hex).
Quantity
1 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
10 mmol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
82 mg
Type
catalyst
Reaction Step One

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